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Compound of Interest

Compound Name: AJ2-71

Cat. No.: B11929903 Get Quote

Essential Safety and Handling Guide for AJ2-71
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of AJ2-71, a

potent SLC15A4 inhibitor used in inflammation research. Adherence to these guidelines is

essential to ensure laboratory safety and maintain the integrity of the compound.

Compound Information
Property Value

Chemical Name AJ2-71

Molecular Formula C₂₀H₁₇N₄

Molecular Weight 313.38 g/mol

Appearance Off-white solid

Primary Function
SLC15A4 inhibitor, blocks IFN-α production and

MDP transport[1][2]

Primary Use Research on inflammatory conditions[1][2]
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Standard laboratory PPE is required at all times when handling AJ2-71. The following table

summarizes the necessary equipment.

Category Required Equipment Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times to

protect against splashes.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for tears or holes before use.

Body Protection Laboratory coat
A full-length lab coat should be

worn and kept fastened.

Respiratory Protection
Not generally required for

small quantities

Use in a well-ventilated area. If

weighing or handling large

quantities of powder, a fume

hood is required.

Handling and Storage
Proper handling and storage are crucial to maintain the stability and efficacy of AJ2-71.

Preparation of Stock Solutions
For detailed instructions on preparing stock solutions, refer to the supplier's handling

instructions.[1] A general procedure for creating a stock solution in DMSO is as follows:

Pre-weigh: Carefully weigh the desired amount of AJ2-71 powder in a chemical fume hood.

Dissolution: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the powder.

Mixing: Gently vortex or sonicate the solution until the compound is fully dissolved.

Storage Conditions
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Form Storage Temperature Duration

Powder -20°C Refer to supplier data sheet

In solvent -80°C Up to 6 months[1]

-20°C Up to 1 month[1]

Note: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes.

Experimental Workflow
The following diagram outlines the general workflow for handling AJ2-71 from receipt to

experimental use.
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AJ2-71 Handling Workflow
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Caption: General workflow for handling AJ2-71 from receipt to experimental use.
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Disposal Plan
All waste materials containing AJ2-71 must be disposed of as hazardous chemical waste.

Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions containing AJ2-71 should be collected in a clearly labeled,

sealed waste container. Do not pour down the drain.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash affected skin with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion: Wash out mouth with water provided the person is conscious. Call a physician. Do

not induce vomiting.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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